- Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light, World Intellectual Property Organization, , ,
Cas no 451-85-4 (2,4-Dichloro-1-(trifluoromethoxy)benzene)
2,4-Dichloro-1-(trifluoromethoxy)benzene is a halogenated aromatic compound characterized by its trifluoromethoxy and dichloro substituents on the benzene ring. This structure imparts unique chemical properties, including enhanced stability and reactivity, making it a valuable intermediate in organic synthesis. Its electron-withdrawing groups facilitate nucleophilic substitution reactions, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s high purity and well-defined reactivity profile ensure consistent performance in synthetic processes. Additionally, its robust stability under various conditions makes it suitable for use in demanding industrial applications. Careful handling is advised due to its halogenated nature, requiring appropriate safety measures during storage and use.
451-85-4 structure
Product Name:2,4-Dichloro-1-(trifluoromethoxy)benzene
CAS No:451-85-4
MF:C7H3Cl2F3O
MW:230.999330759048
CID:324900
PubChem ID:2736862
Update Time:2025-06-11
2,4-Dichloro-1-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-1-(trifluoromethoxy)benzene
- 1,3-Dichloro-4-(trifluoromethoxy)benzene
- Benzene,2,4-dichloro-1-(trifluoromethoxy)-
- FT-0606644
- 2 pound not4-Dichloro-1-(trifluoromethoxy)benzene
- JYGSLPHFBUKVNC-UHFFFAOYSA-N
- 451-85-4
- CS-0084864
- SCHEMBL9240089
- C7H3Cl2F3O
- AKOS015850227
- D74586
- 2,4-Dichloro-1-trifluoromethoxy-benzene
- A826737
- DTXSID10371657
- MFCD00041538
-
- MDL： MFCD00041538
- Inchi： 1S/C7H3Cl2F3O/c8-4-1-2-6(5(9)3-4)13-7(10,11)12/h1-3H
- InChI Key： JYGSLPHFBUKVNC-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC(F)(F)F)Cl
Computed Properties
- Exact Mass: 229.95100
- Monoisotopic Mass: 229.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 1.502
- Boiling Point: 170-172°C
- Flash Point: 64.2°C
- Refractive Index: 1.473
- PSA: 9.23000
- LogP: 3.89200
2,4-Dichloro-1-(trifluoromethoxy)benzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,4-Dichloro-1-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005054-1g |
1,3-Dichloro-4-(trifluoromethoxy)benzene |
451-85-4 | 97% | 1g |
341CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005054-5g |
1,3-Dichloro-4-(trifluoromethoxy)benzene |
451-85-4 | 97% | 5g |
957CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005054-1g |
1,3-Dichloro-4-(trifluoromethoxy)benzene |
451-85-4 | 97% | 1g |
341.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 005054-5g |
1,3-Dichloro-4-(trifluoromethoxy)benzene |
451-85-4 | 97% | 5g |
957.0CNY | 2021-07-13 | |
| Chemenu | CM276998-1g |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 95+% | 1g |
$179 | 2022-06-11 | |
| Apollo Scientific | PC2551-5g |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 98% | 5g |
£100.00 | 2023-09-02 | |
| Apollo Scientific | PC2551-10g |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 98% | 10g |
£125.00 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D839035-1g |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 98% | 1g |
201.00 | 2021-05-17 | |
| TRC | D435293-10mg |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D435293-50mg |
2,4-Dichloro-1-(trifluoromethoxy)benzene |
451-85-4 | 50mg |
$ 65.00 | 2022-06-05 |
2,4-Dichloro-1-(trifluoromethoxy)benzene Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 16 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 16 h, rt
Reference
- Catalytic C-H Trifluoromethoxylation of Arenes and Heteroarenes, Angewandte Chemie, 2018, 57(31), 9645-9649
2,4-Dichloro-1-(trifluoromethoxy)benzene Raw materials
2,4-Dichloro-1-(trifluoromethoxy)benzene Preparation Products
2,4-Dichloro-1-(trifluoromethoxy)benzene Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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